![molecular formula C12H15BrN2O2 B7513206 N-(2-bromo-4-methylphenyl)morpholine-4-carboxamide](/img/structure/B7513206.png)
N-(2-bromo-4-methylphenyl)morpholine-4-carboxamide
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Overview
Description
N-(2-bromo-4-methylphenyl)morpholine-4-carboxamide (referred to as BMPC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMPC is a heterocyclic compound that contains a morpholine ring and a bromine atom attached to a methylphenyl group.
Mechanism of Action
The mechanism of action of BMPC is not fully understood. However, it has been proposed that BMPC may act by inhibiting the activity of certain enzymes involved in cell growth and division. It may also act by disrupting the cell membrane of certain microorganisms.
Biochemical and Physiological Effects:
BMPC has been found to have various biochemical and physiological effects. In vitro studies have shown that BMPC can induce apoptosis (cell death) in cancer cells. It has also been found to inhibit the growth of certain bacteria and fungi. In vivo studies have shown that BMPC can reduce tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of BMPC is its potential use as an antitumor agent. It has been found to exhibit antitumor activity in various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of BMPC is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on BMPC. One area of research could focus on improving the solubility of BMPC in water, which would make it more suitable for use in certain experiments. Another area of research could focus on identifying the specific enzymes that BMPC targets, which would provide a better understanding of its mechanism of action. Additionally, further studies could be conducted to investigate the potential use of BMPC in combination with other drugs for the treatment of cancer.
Synthesis Methods
BMPC can be synthesized using a variety of methods. One such method involves the reaction of 2-bromo-4-methylphenylamine with morpholine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with phosgene to form BMPC. Another method involves the reaction of 2-bromo-4-methylphenyl isocyanate with morpholine to form BMPC.
Scientific Research Applications
BMPC has been found to have potential applications in various fields of scientific research. One of the most promising applications of BMPC is in the field of medicinal chemistry. BMPC has been found to exhibit antitumor activity in various cancer cell lines. It has also been found to inhibit the growth of certain bacteria and fungi.
properties
IUPAC Name |
N-(2-bromo-4-methylphenyl)morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c1-9-2-3-11(10(13)8-9)14-12(16)15-4-6-17-7-5-15/h2-3,8H,4-7H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKBEJPTHIGYOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)N2CCOCC2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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